Cas no 163427-32-5 (1,3-Benzodioxol-5-ol, 4-amino-)

1,3-Benzodioxol-5-ol, 4-amino- structure
163427-32-5 structure
Product Name:1,3-Benzodioxol-5-ol, 4-amino-
CAS No:163427-32-5
MF:C7H7NO3
MW:153.135381937027
CID:110224
Update Time:2024-01-24

1,3-Benzodioxol-5-ol, 4-amino- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxol-5-ol, 4-amino-
    • 1,3-Benzodioxol-5-ol, 4-amino-
    • Inchi: 1S/C7H7NO3/c8-6-4(9)1-2-5-7(6)11-3-10-5/h1-2,9H,3,8H2
    • InChI Key: YNQUBNHMZKSGSY-UHFFFAOYSA-N
    • SMILES: O1C2=CC=C(O)C(N)=C2OC1

Computed Properties

  • Exact Mass: 153.04261
  • Monoisotopic Mass: 153.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.7A^2

Experimental Properties

  • Density: 1.511±0.06 g/cm3(Predicted)
  • Boiling Point: 312.1±42.0 °C(Predicted)
  • PSA: 64.71
  • pka: 9.88±0.20(Predicted)
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